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Compound of Interest

Compound Name: 19:0 PC

Cat. No.: B1262976 Get Quote

Proper disposal of 19:0 Phosphatidylcholine (19:0 PC), also known as 1,2-dinonadecanoyl-sn-

glycero-3-phosphocholine, is essential for maintaining laboratory safety and ensuring

environmental compliance. The disposal procedure depends critically on whether the

compound is in its pure form or dissolved in a hazardous solvent, such as chloroform.

As a generator of chemical waste, you are responsible for its safe management from creation

to disposal ("cradle-to-grave")[1]. Adherence to federal, state, and local regulations is

mandatory[2]. This guide provides a step-by-step procedure for the proper disposal of 19:0 PC
in a laboratory setting.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the

chemical in a well-ventilated area, such as a chemical fume hood. Practice good industrial

hygiene: wash hands thoroughly after handling and before eating, drinking, or smoking[2].

Step-by-Step Disposal Protocol
Step 1: Waste Characterization

The first crucial step is to determine if the waste is hazardous.

Pure 19:0 PC: In its pure, solid form, 19:0 PC is not considered harmful to aquatic organisms

or to cause long-term adverse environmental effects[2]. However, it should not be disposed

of in the regular trash or down the drain.
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19:0 PC in Solution: 19:0 PC is often supplied in a solvent like chloroform. Chloroform is a

hazardous substance with multiple hazard classifications, including acute toxicity, skin/eye

irritation, and suspected carcinogenicity[3]. Any solution containing chloroform must be

treated as hazardous waste.

Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions and to facilitate

environmentally sound disposal.

Never mix different waste streams[4].

Keep 19:0 PC waste separate from other chemical classes like acids, bases, oxidizers, and

especially reactive materials[4].

If the 19:0 PC is in a chloroform solution, it should be collected with other halogenated

organic solvent waste.

Step 3: Containerization

Select a proper container for waste accumulation.

Container Choice: The container must be compatible with the waste. The original product

container is often a suitable choice[5]. For liquid waste, ensure the container is leak-proof

and designed for liquids[4][6].

Container Condition: Use containers that are in good condition.

Keep Containers Closed: All waste containers must be securely capped at all times, except

when you are actively adding waste[4][7]. A funnel left in the opening does not count as a

lid[7].

Step 4: Labeling

Properly label the waste container from the moment the first drop of waste is added.

The label must include the words "Hazardous Waste"[4][5].
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List all chemical constituents by their full name (no abbreviations) and their approximate

percentage. For example: "19:0 Phosphatidylcholine (~1%), Chloroform (~99%)".

Indicate the primary hazard(s) (e.g., Toxic, Flammable)[5].

Write the accumulation start date (the date the first waste was added to the container)[8].

Step 5: Accumulation and Storage

Store the waste in a designated, properly managed area.

Location: Store the waste container in a designated Satellite Accumulation Area (SAA) that is

near the point of generation and under the control of laboratory personnel[4][6].

Secondary Containment: It is best practice to keep the waste container in a secondary

containment bin to prevent spills.

Incompatible Wastes: Ensure incompatible waste types are segregated within the SAA[1].

Step 6: Arranging for Final Disposal

Do not attempt to dispose of the chemical waste yourself.

Contact Professionals: Offer surplus and non-recyclable solutions to a licensed disposal

company[2]. Contact your institution's Environmental Health & Safety (EHS or HSRM)

department or a licensed professional waste disposal service to arrange for pickup[2][5][8].

Follow Institutional Procedures: Complete any required forms, such as an online chemical

waste pickup request, as per your institution's protocol[5].

Data Summary: 19:0 PC Disposal
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Parameter Pure 19:0 PC
19:0 PC in Chloroform
Solution

Hazard Classification

Not considered

environmentally hazardous[2].

May cause moderate

irritation[2].

Hazardous Waste. Hazards

associated with chloroform

(e.g., Acute Toxicity,

Carcinogenicity, Skin/Eye

Irritant)[3].

Waste Stream
Non-halogenated solid

chemical waste.

Halogenated organic solvent

waste.

Container Type

Original container or

compatible, sealable solid

waste container.

Original container or

compatible glass bottle with a

screw cap designed for liquids.

Labeling Requirements

"Hazardous Waste", "19:0

Phosphatidylcholine, 100%",

Accumulation Date.

"Hazardous Waste",

"Chloroform (~99%), 19:0

Phosphatidylcholine (~1%)",

Hazard: "Toxic", Accumulation

Date.

Storage
Store in a freezer at -20°C[2]

[3]. Protect from light[2].

Store in a designated Satellite

Accumulation Area,

segregated from incompatible

materials.

Disposal Method

Contact EHS or a licensed

professional waste disposal

service[2].

Contact EHS or a licensed

professional waste disposal

service for hazardous waste

pickup[2].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 19:0
PC.
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Start: Prepare 19:0 PC for Disposal

Step 1: Characterize Waste
Is the 19:0 PC in a

hazardous solvent (e.g., Chloroform)?

Pure 19:0 PC

No

19:0 PC in Solvent

Yes

Step 2: Segregate as
Non-Halogenated Solid Waste

Step 2: Segregate as
Halogenated Liquid Waste

Step 3: Place in a compatible,
sealed solid waste container

Step 3: Place in a compatible,
sealed liquid waste container

Step 4: Label Container
- 'Hazardous Waste'

- '19:0 Phosphatidylcholine, 100%'
- Accumulation Date

Step 4: Label Container
- 'Hazardous Waste'

- List all constituents + %
- Hazard: 'Toxic'

- Accumulation Date

Step 5: Store in designated
Satellite Accumulation Area

Step 6: Contact EHS or licensed
waste disposal service for pickup

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 19:0 PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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